N-(4-ethylphenyl)-2-{[3-(furan-2-ylmethyl)-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide

• Molecular Formula: C23H23N3O3S2
• Molecular Weight: 453.6 g/mol
• IUPAC Name: N-(4-ethylphenyl)-2-[3-(furan-2-ylmethyl)-5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C23H23N3O3S2/c1-4-16-7-9-17(10-8-16)24-19(27)13-30-23-25-21-20(14(2)15(3)31-21)22(28)26(23)12-18-6-5-11-29-18/h5-11H,4,12-13H2,1-3H3,(H,24,27)
• InChI Key: MZAZXHFSHLGLGI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C(=C(S3)C)C)C(=O)N2CC4=CC=CO4

Description

The compound N-(4-ethylphenyl)-2-{[3-(furan-2-ylmethyl)-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide is a thieno[2,3-d]pyrimidinone derivative characterized by a fused thiophene-pyrimidine core. Key structural features include:

• Core: A planar thieno[2,3-d]pyrimidin-4-one system with 5,6-dimethyl substituents, enhancing steric bulk and influencing electronic properties.
• R2 substituent: A sulfanyl-linked acetamide group terminating in a 4-ethylphenyl moiety, which may modulate solubility and intermolecular interactions.

This scaffold is of interest in medicinal chemistry due to the thienopyrimidinone core’s prevalence in kinase inhibitors and anti-inflammatory agents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-ethylphenyl)-2-{[3-(furan-2-ylmethyl)-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide typically involves multiple steps:

• Formation of the Thienopyrimidine Core: : The thienopyrimidine core can be synthesized through a cyclization reaction involving a thiophene derivative and a suitable amine. The reaction conditions often include the use of a strong acid or base as a catalyst and elevated temperatures to facilitate the cyclization process.

• Introduction of the Furan Ring: : The furan ring is introduced through a nucleophilic substitution reaction. This step involves the reaction of a furan-2-ylmethyl halide with the thienopyrimidine core. The reaction is typically carried out in the presence of a polar aprotic solvent such as dimethylformamide (DMF) and a base like potassium carbonate (K2CO3).

• Attachment of the Acetamide Group: : The final step involves the introduction of the acetamide group through an acylation reaction. This can be achieved by reacting the intermediate compound with an acyl chloride or anhydride in the presence of a base such as triethylamine (TEA).

Industrial Production Methods

Industrial production of N-(4-ethylphenyl)-2-{[3-(furan-2-ylmethyl)-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide may involve optimization of the synthetic routes to enhance yield and purity. This can include the use of continuous flow reactors, advanced purification techniques, and automation to ensure consistent production quality.

Chemical Reactions Analysis

Types of Reactions

N-(4-ethylphenyl)-2-{[3-(furan-2-ylmethyl)-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide can undergo various chemical reactions, including:

• Oxidation: : The compound can be oxidized using oxidizing agents such as hydrogen peroxide (H2O2) or potassium permanganate (KMnO4). This reaction can lead to the formation of sulfoxides or sulfones.

• Reduction: : Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4). These reactions can reduce the carbonyl groups to alcohols.

• Substitution: : The compound can undergo nucleophilic substitution reactions, particularly at the furan ring. Common reagents for these reactions include halides and nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide (H2O2), potassium permanganate (KMnO4)

Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

Substitution: Halides, amines, thiols

Major Products Formed

Oxidation: Sulfoxides, sulfones

Reduction: Alcohols

Substitution: Substituted furan derivatives

Scientific Research Applications

Anticancer Activity

Research indicates that compounds similar to N-(4-ethylphenyl)-2-{[3-(furan-2-ylmethyl)-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide exhibit significant anticancer properties. Studies have shown that they can inhibit cell proliferation in various cancer cell lines by inducing apoptosis and inhibiting specific signaling pathways associated with tumor growth .

Anti-inflammatory Properties

The compound has also been evaluated for its anti-inflammatory effects. In silico studies using molecular docking techniques suggest that it may act as a potent inhibitor of enzymes like 5-lipoxygenase (5-LOX), which is involved in inflammatory processes . This positions it as a candidate for developing anti-inflammatory drugs.

Antimicrobial Activity

Preliminary studies indicate that the compound may possess antimicrobial properties against certain bacterial strains. The presence of the furan ring and thieno[2,3-d]pyrimidine scaffold is believed to contribute to this activity .

Study on Anticancer Activity

A study published in a peer-reviewed journal evaluated the anticancer effects of a related thieno[2,3-d]pyrimidine derivative on human cancer cell lines. The results demonstrated significant inhibition of cell growth and induction of apoptosis at micromolar concentrations .

Evaluation as an Anti-inflammatory Agent

Another research effort focused on assessing the anti-inflammatory potential of a similar compound using animal models of inflammation. The findings indicated that treatment with the compound resulted in reduced edema and inflammatory markers compared to control groups .

Mechanism of Action

The mechanism of action of N-(4-ethylphenyl)-2-{[3-(furan-2-ylmethyl)-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins involved in key biological pathways. The compound can modulate the activity of these targets, leading to various biological effects. For example, it may inhibit the activity of certain enzymes, block receptor signaling, or induce apoptosis in cancer cells.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following compounds share structural motifs with the target molecule, enabling comparative analysis of substituent effects and core modifications:

Table 1: Structural and Functional Comparison

Compound Name	Core Structure	R1 (Position 3)	R2 (Acetamide Phenyl)	Molecular Formula	Molecular Weight (g/mol)	Notable Properties/Data
Target Compound	Thieno[2,3-d]pyrimidin-4-one	Furan-2-ylmethyl	4-Ethylphenyl	C₂₅H₂₅N₃O₃S₂	503.65	Not reported in evidence
2-[(6-Ethyl-4-oxo-3-phenyl-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)sulfanyl]-N-(4-nitrophenyl)acetamide	Thieno[2,3-d]pyrimidin-4-one	Phenyl	4-Nitrophenyl	C₂₂H₂₀N₄O₄S₂	484.55	Nitro group enhances electrophilicity
N-(4-Ethylphenyl)-2-{[3-(4-methylphenyl)-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide	Hexahydrobenzothieno[2,3-d]pyrimidin-4-one	4-Methylphenyl	4-Ethylphenyl	C₂₈H₃₀N₃O₂S₂	544.74	Saturated core increases rigidity
2-(3-ethyl-5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-2-yl)sulfanyl-N-(2-ethylphenyl)acetamide	Thieno[2,3-d]pyrimidin-4-one	Ethyl	2-Ethylphenyl	C₂₃H₂₆N₃O₂S₂	464.61	Ethyl substituents may reduce polarity
N-{4-[(difluoromethyl)sulfanyl]phenyl}-2-[(4-oxo-3-phenylhexahydrobenzothieno[2,3-d]pyrimidin-2-yl)sulfanyl}acetamide	Hexahydrobenzothieno[2,3-d]pyrimidin-4-one	Phenyl	4-(Difluoromethylthio)phenyl	C₂₅H₂₁F₂N₃O₂S₃	569.65	Fluorine atoms enhance metabolic stability

Key Comparative Insights:

Core Modifications: Saturation: Hexahydrobenzothieno[2,3-d]pyrimidinone cores (e.g., ) introduce conformational rigidity compared to the unsaturated thienopyrimidinone core of the target compound. This may affect binding to flat enzymatic pockets. Heterocycle Variations: Pyrimidine cores (e.g., ) lack the thiophene ring, reducing π-conjugation and altering electronic properties.

Substituent Effects :

• R1 Groups :

• Furan-2-ylmethyl (Target) : The oxygen in the furan ring may participate in hydrogen bonding, unlike phenyl () or ethyl () groups.
• 4-Methylphenyl () : Aromatic bulk may enhance hydrophobic interactions but reduce solubility.
  • R2 Groups :
• 2-Ethylphenyl () vs. 4-Ethylphenyl (Target) : Para-substitution (target) improves steric accessibility compared to ortho-substitution.

Physicochemical Implications :

• Solubility : Nitro () and difluoromethylthio () groups may reduce aqueous solubility compared to ethyl substituents (target, ).
• Stability : Fluorinated analogs () are likely more metabolically stable due to resistance to oxidative degradation.

Methodological Considerations

• Crystallography: SHELX software () is widely used for small-molecule structure determination, though none of the compared compounds explicitly reference its application.
• Hydrogen Bonding : The acetamide group’s NH and carbonyl oxygen are critical for forming intermolecular hydrogen bonds, as discussed in general crystal engineering principles ().

Biological Activity

N-(4-ethylphenyl)-2-{[3-(furan-2-ylmethyl)-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide is a compound of interest due to its potential biological activities, particularly in the fields of cancer research and antimicrobial studies. This write-up explores its biological activity based on available research findings.

Chemical Structure and Properties

The compound features a complex structure characterized by a thieno[2,3-d]pyrimidine core linked to various functional groups. Its molecular formula is C$_{19}$H$_{24}$N$_{2}$O$_{2}$S, with a molecular weight of approximately 356.48 g/mol. The presence of the furan ring and the thieno-pyrimidine moiety suggests potential interactions with biological targets.

Anticancer Activity

Recent studies have suggested that compounds similar to N-(4-ethylphenyl)-2-{[3-(furan-2-ylmethyl)-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide exhibit significant cytotoxic effects against various cancer cell lines. For instance:

• Cytotoxicity Against Tumor Cells : Research indicates that derivatives of thieno-pyrimidine compounds show potent cytotoxicity against glioblastoma multiforme and breast adenocarcinoma cells at low concentrations (nanomolar range) . The mechanism involves inducing apoptosis, characterized by morphological changes such as cell shrinkage and chromatin condensation.
• Mechanism of Action : The anticancer activity is often attributed to the ability of these compounds to interfere with key cellular processes such as DNA replication and repair. For example, compounds that induce oxidative stress can lead to DNA damage and subsequent cell death .

Antimicrobial Activity

In addition to anticancer properties, there is a growing interest in the antimicrobial potential of this class of compounds:

• Broad-Spectrum Activity : Some thieno-pyrimidine derivatives have demonstrated efficacy against bacterial strains like Staphylococcus aureus and fungal pathogens such as Candida albicans . The mechanism may involve inhibition of essential microbial enzymes or disruption of cellular membranes.

Study 1: Cytotoxic Effects on Cancer Cell Lines

A study evaluated the cytotoxic effects of N-(4-ethylphenyl)-2-{[3-(furan-2-ylmethyl)-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide on various cancer cell lines. The results indicated:

Cell Line	IC50 (µM)	Mechanism of Action
Glioblastoma Multiforme	0.15	Apoptosis induction
Breast Adenocarcinoma	0.12	DNA damage via oxidative stress

Study 2: Antimicrobial Efficacy

Another investigation focused on the antimicrobial properties of related compounds:

Microbial Strain	Minimum Inhibitory Concentration (MIC)	Mechanism
Staphylococcus aureus	32 µg/mL	Cell wall synthesis inhibition
Candida albicans	16 µg/mL	Membrane disruption

Q & A

Q. What are the critical considerations for optimizing the synthesis of this compound?

The synthesis of this thienopyrimidine-acetamide derivative requires multi-step organic reactions, including:

• Suzuki coupling for aryl group introduction (e.g., furan-2-ylmethyl substitution) under inert atmosphere and Pd catalysis .
• Amide coupling using DMF as a solvent and DCC/HOBt as activating agents to form the acetamide moiety .
• Thiolation reactions (e.g., nucleophilic substitution at the sulfanyl position) under basic conditions (K₂CO₃/DMF) . Key parameters : Temperature control (±5°C), solvent polarity, and reaction time (monitored via TLC/HPLC) to minimize byproducts .

Q. How can researchers confirm the structural integrity of the synthesized compound?

A combination of spectroscopic and chromatographic methods is essential:

• 1H/13C NMR : Verify substituent positions (e.g., furan methylene protons at δ 3.8–4.2 ppm, thienopyrimidine carbonyl at δ 165–170 ppm) .
• HRMS : Confirm molecular weight (e.g., expected [M+H]+ ion for C₂₇H₂₆N₃O₃S₂: 528.1312) .
• HPLC-PDA : Assess purity (>95%) using a C18 column with acetonitrile/water gradient .

Q. What solubility and stability data are critical for in vitro assays?

• Solubility : Test in DMSO (primary stock solvent) and aqueous buffers (PBS, pH 7.4). Similar compounds show solubility of 10–20 mM in DMSO but <50 µM in PBS, requiring sonication for dispersion .
• Stability : Monitor via LC-MS over 24 hours in assay media (e.g., DMEM + 10% FBS) to detect hydrolysis or oxidation .

Advanced Research Questions

Q. How can conflicting biological activity data between in vitro and in vivo models be resolved?

Discrepancies may arise from:

• Metabolic instability : Use liver microsome assays to identify rapid degradation (e.g., cytochrome P450-mediated oxidation of the furan ring) .
• Protein binding : Measure plasma protein binding (%) via equilibrium dialysis; >95% binding reduces free drug availability . Mitigation : Introduce steric hindrance (e.g., methyl groups at C5/C6 positions) to improve metabolic stability .

Q. What strategies are effective for elucidating the compound’s mechanism of action?

• Target fishing : Use immobilized compound for pull-down assays coupled with LC-MS/MS to identify binding proteins (e.g., kinases, GPCRs) .
• Molecular docking : Model interactions with homology-built targets (e.g., EGFR kinase domain) using AutoDock Vina; validate with mutagenesis (e.g., K721A mutation disrupts binding) .
• Pathway analysis : RNA-seq of treated cells (e.g., MDA-MB-231) to map dysregulated pathways (e.g., MAPK/ERK) .

Q. How can structure-activity relationship (SAR) studies improve potency?

• Modify substituents :

Position	Modification	Impact
C3 (furan)	Replace with thiophene	↑ Lipophilicity (logP +0.5)
C4 (keto)	Reduce to hydroxyl	↓ Activity (IC50 increases 10-fold)

• Bioisosteric replacement : Substitute sulfanyl with sulfonyl to enhance metabolic stability but monitor for reduced solubility .

Methodological Challenges

Q. What crystallographic techniques are suitable for resolving the compound’s 3D structure?

• Single-crystal X-ray diffraction : Grow crystals via vapor diffusion (ethyl acetate/hexane). Key parameters:

• Space group: P2₁/c (common for similar acetamides) .
• Hydrogen bonding: Intramolecular N–H⋯N interactions stabilize the folded conformation .
  • Powder XRD : Compare experimental vs. simulated patterns to detect polymorphs .

Q. How should researchers address low yields in the final coupling step?

• Optimize stoichiometry : Use 1.2 equivalents of thiol precursor to drive the reaction .
• Activating agents : Switch from DCC to EDC·HCl for milder conditions .
• Purification : Employ flash chromatography (silica gel, ethyl acetate/hexane 3:7) or preparative HPLC .

Data Interpretation

Q. How to reconcile contradictory cytotoxicity data across cell lines?

• Assay normalization : Use ATP-based viability assays (CellTiter-Glo) and normalize to protein content .
• Resistance mechanisms : Check ABC transporter expression (e.g., MDR1) via qPCR; co-administer inhibitors (verapamil) .

Q. What computational tools predict metabolic hotspots?

• MetaSite : Identifies vulnerable sites (e.g., furan ring oxidation) .
• CYP450 docking : Simulate metabolism using human CYP3A4 homology models .